Cas no 3525-22-2 (4-(4-Methoxyphenoxy)benzoic acid)

• Product Name: 4-(4-Methoxyphenoxy)benzoic acid
• CAS No: 3525-22-2
• Molecular Formula: C₁₄H₁₂O₄
• Molecular Weight: 244.24268
• MDL: MFCD02272298
• CID: 295929
• PubChem ID: 5120819

4-(4-Methoxyphenoxy)benzoic acid Properties

Names and Identifiers

• 4-(4-Methoxyphenoxy)benzoic acid
• Benzoic acid,4-(4-methoxyphenoxy)-
• 4-(4-methoxyphenoxy)benzoic acid(SALTDATA: FREE)
• CS-0204529
• 3525-22-2
• EN300-151052
• AT14820
• SCHEMBL2511835
• 4-(4-Methoxyphenoxy)benzoic acid, 97%
• AKOS000113525
• 4-(4-Methoxyphenoxy)benzoicacid
• BS-23173
• 4-(4-Methoxyphenoxy)benzoic acid 97
• DTXSID00408522
• COMKNVCMWUGEPO-UHFFFAOYSA-N
• AC-18583
• FT-0728230
• MFCD02272298
• STL356460
• DTXCID10359374
• DA-06520

• MDL： MFCD02272298
• InChIKey： COMKNVCMWUGEPO-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H12O4/c1-17-11-6-8-13(9-7-11)18-12-4-2-10(3-5-12)14(15)16/h2-9H,1H3,(H,15,16)
• SMILES： COC1=CC=C(C=C1)OC2=CC=C(C=C2)C(=O)O

Computed Properties

• Exact Mass: 244.07356
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 244.07355886g/mol
• Heavy Atom Count: 18
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76
• Refractive Index: 1.589
• Boiling Point: 401.1°C at 760 mmHg
• Melting Point: 178-183 °C
• Flash Point: 152.8°C
• Density: 1.242